molecular formula C16H21N3O B8378868 3-Dimethylamino-1-[[(1H)-indol 3 yl]carbonyl]piperidine CAS No. 126584-47-2

3-Dimethylamino-1-[[(1H)-indol 3 yl]carbonyl]piperidine

Cat. No.: B8378868
CAS No.: 126584-47-2
M. Wt: 271.36 g/mol
InChI Key: CQLMPRVJRPPDRW-UHFFFAOYSA-N
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Description

3-Dimethylamino-1-[[(1H)-indol 3 yl]carbonyl]piperidine is a useful research compound. Its molecular formula is C16H21N3O and its molecular weight is 271.36 g/mol. The purity is usually 95%.
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Properties

CAS No.

126584-47-2

Molecular Formula

C16H21N3O

Molecular Weight

271.36 g/mol

IUPAC Name

[3-(dimethylamino)piperidin-1-yl]-(1H-indol-3-yl)methanone

InChI

InChI=1S/C16H21N3O/c1-18(2)12-6-5-9-19(11-12)16(20)14-10-17-15-8-4-3-7-13(14)15/h3-4,7-8,10,12,17H,5-6,9,11H2,1-2H3

InChI Key

CQLMPRVJRPPDRW-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1CCCN(C1)C(=O)C2=CNC3=CC=CC=C32

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-dimethylaminopiperidine dihydrochloride (1.8 g, 0.01 mol), N-methylmorpholine (2.5 g) and dichloromethane (50 ml) was stirred at ambient temperature for 1.5 h. Indole-3-carboxylic acid (1.92 g, 0.012 mol) was added, followed by dicyclohexylcarbodiimide (2.5 g) and the mixture stirred for 24 h. The mixture was filtered, the filtrate was washed thrice with 1M hydrochloric acid, the acid washings were combined, basified with ammonia and extracted with chloroform. The chloroform extract was dried and evaporated to yield the product base 1.6 g. The base was dissolved in isopropyl alcohol (20ml), acidified with maleic acid (0.72 g, 5% excess) and diluted with ether (10 ml). On standing the maleate salt crystallised and was collected by filtration, 1.04 g, mp 139-141.
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1.8 g
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2.5 g
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50 mL
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1.92 g
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2.5 g
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0.72 g
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maleate salt
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0 (± 1) mol
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20 mL
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10 mL
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